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Compound of Interest

Compound Name: 4-bromo-N,N-dimethylbenzamide

Cat. No.: B097617 Get Quote

An In-depth Technical Guide to the Commercial Sourcing and Quality Verification of High-Purity

4-bromo-N,N-dimethylbenzamide

For Researchers, Scientists, and Drug Development Professionals

Abstract
4-bromo-N,N-dimethylbenzamide is a pivotal chemical building block in medicinal chemistry

and organic synthesis, notably utilized in the development of targeted therapeutics such as

FGFR1 inhibitors.[1][2] The success and reproducibility of research and development efforts

hinge on the procurement of this reagent at verifiably high purity. This guide provides a

comprehensive framework for navigating the commercial supplier landscape, establishing

rigorous quality control protocols, and ensuring safe handling. It is designed to empower

researchers with the expertise to select reliable suppliers and independently validate the quality

of 4-bromo-N,N-dimethylbenzamide, thereby upholding the integrity of their scientific

outcomes.

Introduction to 4-bromo-N,N-dimethylbenzamide: A
Key Synthetic Intermediate
4-bromo-N,N-dimethylbenzamide (CAS No: 18469-37-9) is an aromatic amide distinguished

by a bromine atom on the phenyl ring.[3] This bromine atom serves as a versatile functional

handle, enabling a wide array of cross-coupling reactions such as Suzuki-Miyaura and
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Buchwald-Hartwig aminations.[4] These reactions are fundamental to constructing the complex

molecular architectures often found in pharmaceutical candidates.[4]

The compound's significance is highlighted by its application in the synthesis of novel kinase

inhibitors. For instance, it is a key precursor in the creation of 4-bromo-N-(3,5-

dimethoxyphenyl)benzamide derivatives, which have been identified as promising fibroblast

growth factor receptor-1 (FGFR1) inhibitors for treating non-small cell lung cancer.[1][2] In such

applications, the presence of impurities—including unreacted starting materials or side-

products from synthesis—can lead to unpredictable reaction outcomes, misleading biological

data, and a lack of reproducibility. Therefore, sourcing this compound with high and confirmed

purity is not merely a matter of preference but a prerequisite for rigorous scientific investigation.

Chemical Identity:

IUPAC Name: 4-bromo-N,N-dimethylbenzamide[3]

CAS Number: 18469-37-9[5]

Molecular Formula: C₉H₁₀BrNO[5]

Molecular Weight: 228.09 g/mol [3]

The Commercial Supplier Landscape
Navigating the market for chemical reagents requires a discerning approach. Suppliers range

from primary manufacturers to distributors and chemical marketplaces, each with different

levels of quality oversight and documentation.

Supplier Tiers and Evaluation Criteria
Primary Manufacturers/Specialty Suppliers: Companies like Oakwood Chemical often

synthesize compounds in-house, providing greater control over quality and more detailed

analytical data.

Major Distributors: Suppliers such as Sigma-Aldrich (Merck) offer a vast catalog, often with

various grades. It is crucial to understand the specifications of each grade. For example, the
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"AldrichCPR" grade implies that the buyer is responsible for confirming the product's identity

and purity, as analytical data is not routinely collected by the supplier.

Chemical Marketplaces: Platforms like Chemsec and ChemicalBook aggregate listings from

numerous, often international, suppliers.[6][7] While useful for sourcing, they necessitate

careful vetting of the actual vendor providing the material.

The primary criterion for selection should be the supplier's commitment to quality, evidenced by

the provision of a comprehensive Certificate of Analysis (CoA) detailing the purity and the

methods used for its determination.

Comparative Analysis of Commercial Suppliers
The following table summarizes offerings from several known suppliers. Purity claims and

available data can change, so this should be used as a starting point for direct inquiry.

Supplier
Product
Name/Grade

Stated Purity
Key
Considerations

Sigma-Aldrich

4-Bromo-N,N-

dimethylbenzamide

AldrichCPR

Not specified

Buyer assumes

responsibility for

confirming identity and

purity.

Oakwood Chemical
4-Bromo-N,N-

dimethylbenzamide
98%

Provides specific

melting point range

(71-73°C) and hazard

information.[5]

Advanced

ChemBlocks

4-Bromo-N,N-

dimethylbenzamide
95%

Provides basic

chemical properties

and IUPAC name.[8]

TCI America
4-Bromo-N,N-

dimethylbenzamide
Analytical Reagent

Marketed for

laboratory and

analytical use.[9]

Quality Control and In-House Purity Verification
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Relying solely on a supplier's CoA is insufficient for critical applications. Independent

verification is a cornerstone of scientific rigor, ensuring that the material meets the specific

demands of the intended experiment.

The Imperative of Independent Verification
A supplier's CoA reflects the quality of a specific batch at the time of its analysis. However,

degradation during storage or shipping can alter purity. Furthermore, the analytical methods

used by the supplier may not detect impurities relevant to a specific synthetic pathway.

Establishing an in-house QC protocol is a self-validating system that builds trust and ensures

consistency across different batches and suppliers.

Key Analytical Techniques for Verification
¹H NMR Spectroscopy: Provides unambiguous confirmation of the molecular structure.

Integration of proton signals can offer a semi-quantitative assessment of purity by detecting

and quantifying proton-bearing impurities.

High-Performance Liquid Chromatography (HPLC): The gold standard for quantitative purity

analysis.[10] It separates the main compound from impurities, allowing for precise

quantification of purity as a percentage of the total peak area.

Mass Spectrometry (MS): Confirms the molecular weight of the compound. For 4-bromo-
N,N-dimethylbenzamide, MS is particularly useful as it will show a characteristic molecular

ion peak cluster (M and M+2) of nearly equal intensity, which is the isotopic signature of the

bromine atom.[4]

Melting Point Analysis: A simple and rapid technique to assess purity.[10] Pure crystalline

solids exhibit a sharp, defined melting point, whereas impurities typically cause the melting

point to become depressed and broadened.[10] A measured range of 71-73°C is expected

for high-purity samples.[5]

Protocol: Incoming Batch Quality Control Workflow
This protocol provides a step-by-step methodology for validating a newly acquired batch of 4-
bromo-N,N-dimethylbenzamide.
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1. Documentation and Visual Inspection:

Log the supplier, lot number, and date of receipt.
Compare the supplier's CoA with the product label.
Visually inspect the material. It should be a solid. Note any discoloration or heterogeneity.

2. Melting Point Determination:

Ensure the sample is dry and finely powdered.
Pack the sample into a capillary tube to a height of 2-3 mm.
Use a calibrated melting point apparatus to determine the melting range.
Acceptance Criterion: A sharp melting range within ±2°C of the literature value (e.g., 71-
73°C).[5]

3. HPLC Purity Analysis (Adapted from established methods[10]):

Mobile Phase: Prepare an appropriate mixture (e.g., Acetonitrile:Water).
Diluent: Use the mobile phase as the diluent.
Sample Preparation: Prepare a sample solution at a concentration of approximately 1.0
mg/mL.
Analysis: Equilibrate the HPLC system. Inject a blank, followed by the sample solution.
Acceptance Criterion: Purity of ≥98% by peak area normalization.

4. Spectroscopic Confirmation:

¹H NMR: Dissolve a sample in an appropriate deuterated solvent (e.g., CDCl₃). Acquire a
spectrum and confirm that all peaks correspond to the structure of 4-bromo-N,N-
dimethylbenzamide and that impurity peaks are minimal.
Mass Spectrometry: Analyze a diluted sample via an appropriate ionization method (e.g.,
ESI).
Acceptance Criterion: The mass spectrum must show the correct molecular ion with the
characteristic bromine isotope pattern.[4]

Practical Guidance: Handling and Storage
Proper handling and storage are critical to maintaining the purity of the reagent and ensuring

laboratory safety.
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Safety Precautions
4-bromo-N,N-dimethylbenzamide is classified with several hazards.[3] Always consult the

supplier's Safety Data Sheet (SDS) before handling.[6][11]

GHS Hazard Statements:

H302: Harmful if swallowed.[3]

H315: Causes skin irritation.[3]

H319: Causes serious eye irritation.[3]

H335: May cause respiratory irritation.[3]

Personal Protective Equipment (PPE): Wear chemical-resistant gloves, safety goggles, and

a lab coat.[12]

Engineering Controls: Handle only in a chemical fume hood to avoid inhalation of dust.[11]

[12]

Recommended Storage Conditions
To prevent degradation, store the compound in a tightly closed container in a dry, cool, and

well-ventilated area.[11][12] Keep it away from strong oxidizing agents, heat, and flames.[6]

Conclusion
The successful use of 4-bromo-N,N-dimethylbenzamide in research and drug development is

directly linked to its purity. By carefully selecting suppliers based on their transparency and

quality documentation, and by implementing a robust, multi-technique in-house validation

protocol, scientists can ensure the integrity of their starting materials. This diligent approach

minimizes experimental variability, enhances the reliability of scientific data, and ultimately

accelerates the path to discovery.
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Caption: Workflow for selecting and procuring a chemical reagent.
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Caption: Experimental workflow for incoming batch quality control.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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